Cas no 1456694-72-6 (2-(2-bromopyridin-3-yl)ethan-1-ol)
2-(2-bromopyridin-3-yl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridineethanol, 2-bromo-
- 2-(2-bromopyridin-3-yl)ethan-1-ol
-
- Inchi: 1S/C7H8BrNO/c8-7-6(3-5-10)2-1-4-9-7/h1-2,4,10H,3,5H2
- InChI Key: YSPJVAIVXMTYCN-UHFFFAOYSA-N
- SMILES: BrC1C(=CC=CN=1)CCO
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 99.6
- Topological Polar Surface Area: 33.1
2-(2-bromopyridin-3-yl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1626451-0.05g |
2-(2-bromopyridin-3-yl)ethan-1-ol |
1456694-72-6 | 0.05g |
$1032.0 | 2023-06-04 | ||
| Enamine | EN300-1626451-0.1g |
2-(2-bromopyridin-3-yl)ethan-1-ol |
1456694-72-6 | 0.1g |
$1081.0 | 2023-06-04 | ||
| Enamine | EN300-1626451-0.25g |
2-(2-bromopyridin-3-yl)ethan-1-ol |
1456694-72-6 | 0.25g |
$1131.0 | 2023-06-04 | ||
| Enamine | EN300-1626451-0.5g |
2-(2-bromopyridin-3-yl)ethan-1-ol |
1456694-72-6 | 0.5g |
$1180.0 | 2023-06-04 | ||
| Enamine | EN300-1626451-1.0g |
2-(2-bromopyridin-3-yl)ethan-1-ol |
1456694-72-6 | 1g |
$1229.0 | 2023-06-04 | ||
| Enamine | EN300-1626451-2.5g |
2-(2-bromopyridin-3-yl)ethan-1-ol |
1456694-72-6 | 2.5g |
$2408.0 | 2023-06-04 | ||
| Enamine | EN300-1626451-5.0g |
2-(2-bromopyridin-3-yl)ethan-1-ol |
1456694-72-6 | 5g |
$3562.0 | 2023-06-04 | ||
| Enamine | EN300-1626451-10.0g |
2-(2-bromopyridin-3-yl)ethan-1-ol |
1456694-72-6 | 10g |
$5283.0 | 2023-06-04 | ||
| Enamine | EN300-1626451-50mg |
2-(2-bromopyridin-3-yl)ethan-1-ol |
1456694-72-6 | 50mg |
$768.0 | 2023-09-22 | ||
| Enamine | EN300-1626451-100mg |
2-(2-bromopyridin-3-yl)ethan-1-ol |
1456694-72-6 | 100mg |
$804.0 | 2023-09-22 |
2-(2-bromopyridin-3-yl)ethan-1-ol Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 2-(2-bromopyridin-3-yl)ethan-1-ol
Research Briefing on 2-(2-bromopyridin-3-yl)ethan-1-ol (CAS: 1456694-72-6) in Chemical Biology and Pharmaceutical Applications
2-(2-bromopyridin-3-yl)ethan-1-ol (CAS: 1456694-72-6) is a brominated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including kinase inhibitors, antiviral agents, and anticancer drugs. Its unique structural features, such as the bromine atom at the 2-position of the pyridine ring and the hydroxyl-functionalized ethyl side chain, make it a valuable building block for medicinal chemistry and drug discovery.
Recent studies have highlighted the role of 2-(2-bromopyridin-3-yl)ethan-1-ol in the development of novel therapeutic agents. For instance, researchers have utilized this compound as a precursor in the synthesis of small-molecule inhibitors targeting protein kinases involved in cancer progression. The bromine atom facilitates further functionalization through cross-coupling reactions, enabling the introduction of diverse pharmacophores to enhance biological activity and selectivity. Additionally, the hydroxyl group provides a handle for conjugation with other molecular entities, expanding its utility in prodrug design and targeted drug delivery systems.
In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of 2-(2-bromopyridin-3-yl)ethan-1-ol-derived compounds as potent inhibitors of Bruton's tyrosine kinase (BTK), a key target in B-cell malignancies. The researchers employed a structure-activity relationship (SAR) approach to optimize the lead compounds, achieving nanomolar potency and improved pharmacokinetic properties. These findings underscore the potential of 2-(2-bromopyridin-3-yl)ethan-1-ol as a scaffold for developing next-generation BTK inhibitors with enhanced therapeutic profiles.
Another notable application of 2-(2-bromopyridin-3-yl)ethan-1-ol is in the field of antiviral drug discovery. A recent preprint article (2024) reported the synthesis of novel nucleoside analogs incorporating this moiety, which exhibited promising activity against RNA viruses, including SARS-CoV-2 and influenza. The bromopyridine moiety was found to enhance the binding affinity of these analogs to viral polymerases, thereby improving their inhibitory potency. This research opens new avenues for the development of broad-spectrum antiviral agents.
From a synthetic chemistry perspective, 2-(2-bromopyridin-3-yl)ethan-1-ol has been employed in various catalytic transformations, such as palladium-catalyzed cross-coupling reactions and copper-mediated C-N bond formations. These methodologies enable the efficient construction of complex molecular architectures, further expanding the compound's utility in drug discovery. Recent advances in flow chemistry have also facilitated the scalable production of 2-(2-bromopyridin-3-yl)ethan-1-ol, addressing the growing demand for this intermediate in industrial settings.
In conclusion, 2-(2-bromopyridin-3-yl)ethan-1-ol (CAS: 1456694-72-6) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from kinase inhibitor development to antiviral drug discovery, highlighting its broad utility. Ongoing research continues to explore new derivatives and applications, positioning this molecule as a key player in the future of medicinal chemistry. Future studies should focus on optimizing its physicochemical properties and exploring its potential in emerging therapeutic areas, such as neurodegenerative diseases and immuno-oncology.
1456694-72-6 (2-(2-bromopyridin-3-yl)ethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)